6,7-Dihydro-5H-pyrrolo[1,2-c]imidazol-7-ol

• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-c]imidazol-7-ol
• InChI: InChI=1S/C6H8N2O/c9-6-1-2-8-4-7-3-5(6)8/h3-4,6,9H,1-2H2
• InChI Key: JKOAIPJSWAGKEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=NC=C2C1O
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol

Description

6,7-Dihydro-5H-pyrrolo[1,2-c]imidazol-7-ol is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6,7-Dihydro-5H-pyrrolo[1,2-c]imidazol-7-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,7-Dihydro-5H-pyrrolo[1,2-c]imidazol-7-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Condensed Tricyclic Nitrogenous Structures : It is used in the synthesis of condensed tricyclic nitrogenous structures (Chumachenko, Shablykin, & Brovarets, 2013).

• Activation for Functionalization : The compound can activate 6,7-dihydropyrrolo[1,2-a]imidazoles for functionalization at C-7 (Gallagher & Adams, 1989).

• Applications in Pharmaceuticals and Agriculture : It finds usage in pharmaceuticals, bactericides, antimicrobials, plant protection agents, synthetic resins, antioxidants, and plastics (Fu Chun, 2007).

• Antiamnestic Activity : Dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones synthesized from it show potent antiamnestic activity, potentially reversing scopolamine-induced amnesia (Pinza et al., 1993).

• Study of Nitration Reactions : Its nitro derivatives are useful for studying nitration reactions in organic compounds (Kavina, Sizov, & Yakovlev, 2018).

• Polymerization Activity : The chiral alcohol rac 6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol exhibits polymerization activity in the ROP of e-caprolactone (Basiak et al., 2017).

• Synthesis of Drug-like Molecules : Its use in synthesizing 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazines/pyrazines can lead to drug-like molecules with favorable bioactivity and pharmacokinetics (Turkett et al., 2020).

• Neuroprotective Properties : JNK3 inhibitors based on this scaffold show neuroprotective properties in certain cell death scenarios (Graczyk et al., 2005).

• Synthesis of Tetrahydroimidazo[1,2-b]pyridazine : It is used for the synthesis of tetrahydroimidazo[1,2-b]pyridazine and octahydroimidazo[1,2-b]cinnoline (Sasaki, Ohno, & Ito, 1983).

• Antibacterial and Antifungal Activity : Synthesized compounds show antibacterial and antifungal activity, particularly against various pathogens (Demchenko et al., 2021).